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Compound of Interest

Compound Name: Boron potassium oxide (B5K0O8)

Cat. No.: B080282

An In-depth Technical Guide to Boron Potassium Oxide (B5KO8)

Introduction

Boron potassium oxide, systematically known as potassium pentaborate (B5K08), is an
inorganic compound that belongs to the family of alkali metal borates. It exists in both
anhydrous (KB508) and hydrated forms, with potassium pentaborate tetrahydrate
(KB508:4H20) being a common variant.[1] This compound is a white, crystalline, mild alkaline
salt that results from the controlled reaction of potassium hydroxide, water, and boric acid.[1][2]
While it has a long history of use in various industrial applications, the unique structural
characteristics of borates—specifically their ability to form complex polymeric networks of
trigonal BO3 and tetrahedral BO4 units—make them subjects of ongoing research for
advanced materials.[3]

This technical guide provides a comprehensive overview of the synthesis and properties of
potassium pentaborate, tailored for researchers, scientists, and professionals in drug
development who may be interested in the broader applications of boron-containing
compounds.

Properties of Potassium Pentaborate

Potassium pentaborate's properties are dictated by its composition and crystalline structure.
The anhydrous form is a stable solid at high temperatures, while the hydrated forms are more
common under ambient conditions.
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Physical and Chemical Properties

Potassium pentaborate is a white, odorless crystalline solid.[4] It is soluble in water but
insoluble in organic solvents.[5] The aqueous solutions of potassium pentaborate exhibit a pH
that decreases with increasing concentration.[4] It has a tendency to absorb moisture when
exposed to a humid environment.[4]

Table 1. General Physical and Chemical Properties of Potassium Pentaborate

Property Value Source

Formula KB508 (anhydrous) [6]
KB508-4H20 (tetrahydrate) [1]
White crystalline granules or

Appearance [1][5]
powder

239.17 g/mol (for

Molecular Weight [5]
K[B507(0H)2])

Specific Gravity 1.74 U.S. Borax

Solubility Soluble in water [5]

| Stability | Chemically stable under normal conditions | U.S. Borax |

Crystallographic Data

The fundamental building blocks of potassium pentaborate are complex borate anions. The
structure of a hydrated variant, K[IB507(0OH)2], has been characterized in detail, revealing a
polyborate anion composed of two six-membered rings linked by a common BO4 tetrahedron.
[5] These units link to form helical chains.[5] The anhydrous form, a-KB508, has also been
characterized.

Table 2: Crystallographic Data for Potassium Pentaborate and a Related Hydrated Form
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Parameter K[B507(0OH)2] a-KB508
Crystal System Monoclinic Orthorhombic
Space Group P21/c Pbca (61)

a (R) 7.6690 8.605

b (A) 9.0445 8.639

c (A) 12.2304 21.721

a (%) 90 90

B (°) 119.132 90

y () 920 90

Unit Cell Volume (A3) 741.01 1614.28

Z 4 Data not available

| Source |[5] |[6] |

Thermal Properties

The thermal behavior of potassium pentaborate is crucial for its application in high-temperature
environments like glass manufacturing and metallurgy. The hydrated form undergoes
dehydration upon heating.

Table 3: Thermal Properties of Potassium Pentaborate
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Property Description Temperature Source
The tetrahydrate
] form begins to lose
Dehydration ~105-130°C [11[4]
water of

crystallization.

Continues to lose
water moleculesupto  ~400-500°C [1][4]
this temperature.

. . The anhydrous form
Melting Point 780°C [1]
fuses to a clear glass.

| Decomposition | Pentaborate salts generally undergo a two-stage thermal decomposition to
B203. The first stage (<250°C) is dehydration. | <250°C - 1000°C |[7][8] |

Optical Properties

Borate crystals are renowned for their excellent optical transparency in the UV region and their
nonlinear optical (NLO) properties. Potassium pentaborate is no exception and has been
studied for these characteristics.

Table 4: Optical Properties of Potassium Pentaborate

Property Value | Description Source

Absorption edge observed
) _ at approximately 340 nm
Optical Absorption [9]
for hydrothermally

synthesized powders.

) Varies from 1 to 2.8 for In-
Refractive Index (n) doped - [10]
oped crystals.

) ) Estimated in the range of 2.31
Direct Optical Energy Gap (EQ) [10]
t0 2.46 eV.

| Nonlinear Optical (NLO) Properties | Confirmed by Kurtz-Perry powder SHG analysis. |[10] |
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Synthesis of Potassium Pentaborate

Several methods have been developed for the synthesis of potassium pentaborate, ranging
from simple aqueous reactions to hydrothermal and solid-state methods.

Experimental Protocols

1. Aqueous Solution Synthesis from Potassium Hydroxide and Boric Acid
This is the most straightforward method for producing potassium pentaborate tetrahydrate.[1]

e Reagents and Equipment:

[e]

Potassium hydroxide (KOH)

o

Boric acid (H3BO3)

Distilled water

[¢]

o

Reaction vessel with stirring and temperature control

[e]

Crystallization dish

o

Filtration apparatus
e Procedure:
o A solution of potassium hydroxide is prepared by dissolving it in distilled water.

o Boric acid is slowly added to the KOH solution in a stoichiometric ratio while stirring. The
reaction is a controlled neutralization.

» Reaction: KOH + 5H3BO3 - KB508-4H20 + 4H20[11]
o The resulting solution is concentrated by heating to promote crystallization upon cooling.

o The solution is cooled slowly to allow for the formation of potassium pentaborate
tetrahydrate crystals.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.borax.com/BoraxCorp/media/Borax-Main/Resources/Data-Sheets/potassium-pentaborate.pdf?ext=.pdf
https://www.semanticscholar.org/paper/Synthesis-of-pure-potassium-pentaborate-(-%F0%9D%90%8A%F0%9D%90%81-%F0%9D%9F%93-)-Karag%C3%B6z-Ku%C5%9Flu/9a1b153716d6145704c308dae53a4f081243ee7b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The crystals are collected by filtration, washed with cold water, and dried at room
temperature.

2. Hydrothermal Synthesis of K[B507(0OH)2]

Hydrothermal synthesis allows for the formation of high-quality single crystals under elevated
temperature and pressure.

e Reagents and Equipment:

o Gallium(lll) oxyhydroxide (GaO(OH)) - Note: Used in this specific reported synthesis, may
act as a mineralizer.

o Boric acid (H3BO3)
o Potassium nitrate (KNO3)
o Distilled water
o Teflon-lined stainless steel autoclave
o Oven or furnace
e Procedure:[5]

o A mixture of GaO(OH) (0.06 g), H3BO3 (0.47 g), KNO3 (0.15 g), and distilled water (0.1
ml) is prepared.

o The mixture is sealed in a Teflon-lined autoclave.
o The autoclave is heated to 483 K (210 °C) and maintained at this temperature for 3 days.
o The autoclave is then cooled to room temperature.

o The resulting colorless crystals are collected, washed with hot deionized water, and dried
in a vacuum dryer.

3. Solid-State Synthesis from Potassium Carbonate and Boric Acid
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This method avoids the use of large volumes of solvent and can produce the anhydrous form
directly.

» Reagents and Equipment:

(¢]

Potassium carbonate (K2CO3)

[¢]

Boric acid (H3BO3)

[¢]

Mixer/grinder (e.g., mortar and pestle)

[e]

Furnace or high-temperature oven
e Procedure:[3]

o Potassium carbonate and boric acid are mixed in their stoichiometric ratio. A small amount
of water is added (mass ratio of water to solid reactants of 0.05:1 to 0.1:1).

o The mixture is stirred for 15-30 minutes at room temperature. During this time, the reaction
begins with the release of CO2.

o The temperature is then raised to 80-100 °C.
o The product is held at this temperature until it is completely dry to complete the reaction.

o The resulting product is a fine white crystalline powder. This method reports a product
yield of 90-95%.

Visualizations of Workflows and Relationships

Diagrams created using Graphviz provide clear visual representations of experimental and
logical processes.
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1. Reagent Preparation 2. Hydrothermal Reaction 3. Product Isolation 4. Final Product
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Caption: Workflow for the hydrothermal synthesis of K[B50O7(0OH)2] crystals.

Synthesis Method

Aqueous Solution Hydrothermal Solid-State

Resulting"Structur

A dro arated
BO3/BO4 Netwo

determines influences affects

Mat%rial Properties

Optical Properties
(NLO, UV Transparency)

Thermal Stability Mechanical Hardness

Click to download full resolution via product page

Caption: Relationship between synthesis, structure, and properties of borates.
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Relevance to Drug Development Professionals

While potassium pentaborate itself is primarily used in industrial applications, the broader class
of boron-containing compounds is of significant and growing interest in medicine and drug
development.[12] Boron's unique chemistry, including its ability to form stable covalent bonds
and its Lewis acidity, allows for novel mechanisms of action.[12]

Boron-based drugs have emerged as powerful therapeutics. A prime example is Bortezomib
(Velcade), a dipeptide boronic acid that acts as a potent and reversible inhibitor of the 26S
proteasome, a key component of the cellular machinery for protein degradation.[12] By
inhibiting the proteasome, Bortezomib disrupts protein homeostasis, leading to apoptosis
(programmed cell death) in cancer cells. It is approved for treating multiple myeloma and
mantle cell lymphoma.

The relevance for this audience lies in understanding the fundamental chemistry and synthesis
of boron compounds like B5KO8, which can inform the design of more complex, biologically
active boron-containing molecules. Boron's ability to capture neutrons has also led to its use in
Boron Neutron Capture Therapy (BNCT), a targeted cancer treatment.[13]
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Caption: The Ubiquitin-Proteasome Pathway and its inhibition by Bortezomib.

Applications

The applications of potassium pentaborate are diverse, stemming from its properties as a
source of boric oxide and its fluxing capabilities.

+ Metallurgy and Welding: It is used as a flux in soldering, brazing, and welding, where it
dissolves metal oxides and creates a protective barrier against further oxidation.[1][4] It is
particularly useful for stainless steel and non-ferrous metals.[1]

* Metal Refining: In refining copper, copper alloys, and precious metals, it serves as a cover
flux.[4]
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 Industrial Fluids: As an additive in automotive and industrial gear lubricants, finely dispersed
potassium borates form a resilient film on metal surfaces under extreme pressure, providing
anti-wear and anti-corrosion properties.[1]

o Cement and Construction: It acts as a set retardant in cements, which is useful in
applications like oil well drilling where cement must be pumped to great depths before
hardening.[1] It can also be used as a flame retardant.[5]

o Agriculture: It serves as a source of the essential micronutrient boron in fertilizers.[5]

e Glass and Ceramics: Like other borates, it is a component in the manufacturing of various
types of glass and ceramic glazes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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